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Compound of Interest

Compound Name: Zinc-ethylenebis(dithiocarbamate)

Cat. No.: B1684293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zineb (zinc ethylenebisdithiocarbamate) is a broad-spectrum dithiocarbamate fungicide that

has been historically used in agriculture to protect a wide range of crops from fungal diseases.

As a polymeric complex of zinc, its unique chemical structure and properties have dictated its

efficacy and environmental fate. This in-depth technical guide provides a comprehensive

overview of the core physical and chemical properties of Zineb, detailed experimental protocols

for their determination, and an exploration of its interactions with key cellular signaling

pathways. All quantitative data is presented in structured tables for ease of comparison, and

logical relationships are visualized using Graphviz diagrams.

Physical and Chemical Properties of Zineb
The physical and chemical characteristics of Zineb are crucial for understanding its behavior,

stability, and interaction with biological systems. A summary of these properties is presented in

the tables below.
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Property Value Reference

Appearance Off-white to yellowish powder [1][2]

Odor
Practically odorless to slight

rotten egg odor
[1][3]

Melting Point Decomposes at 157 °C [1][4]

Density
Approximately 1.74 g/cm³ at 20

°C
[1][4]

Vapor Pressure <7.5 x 10⁻⁸ mmHg at 20 °C [1]

Water Solubility
Approximately 10 mg/L at 25

°C
[1][5]

Octanol-Water Partition

Coefficient (log Kow)
1.30 [1]

Chemical Identification and Stability
Property Value Reference

Chemical Formula C₄H₆N₂S₄Zn [6]

Molecular Weight 275.75 g/mol [6]

CAS Number 12122-67-7 [6][7]

IUPAC Name
zinc;ethane-1,2-

diylbis(dithiocarbamate)
[1]

Stability

Unstable to light, moisture, and

heat on prolonged storage.

Decomposes in the presence

of strong alkalis, copper, and

mercurial materials.

[1][3]
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The following sections detail the methodologies for determining the key physical and chemical

properties of Zineb, based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)
This method is suitable for substances with a solubility above 10⁻² g/L.

Preparation: A supersaturated solution of Zineb in water is prepared by adding an excess

amount of the substance to a flask containing purified water (e.g., distilled or deionized).

Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient

period to reach equilibrium. A preliminary test can determine the necessary equilibration

time.

Phase Separation: The solution is centrifuged or filtered to separate the undissolved solid

from the aqueous phase.

Analysis: The concentration of Zineb in the clear aqueous solution is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Replication: The experiment is repeated to ensure the reproducibility of the results.

Determination of Melting Point (OECD Guideline 102 -
Capillary Method)

Sample Preparation: A small amount of finely powdered Zineb is introduced into a capillary

tube, which is then sealed at one end.

Apparatus: The capillary tube is placed in a heated metal block or a liquid bath of a melting

point apparatus.

Heating: The temperature is raised at a slow, controlled rate (e.g., 1 °C/min) near the

expected melting point.

Observation: The temperature at which the substance is observed to melt is recorded. Since

Zineb decomposes, the temperature at which decomposition begins is noted.
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Reporting: The result is reported as the decomposition temperature.

Determination of Vapor Pressure (OECD Guideline 104 -
Static Method)

Apparatus: A known amount of Zineb is placed in a thermostatically controlled sample vessel

connected to a pressure measuring device.

Degassing: The sample is thoroughly degassed to remove any trapped air or volatile

impurities.

Equilibration: The sample is brought to thermal equilibrium at a specific temperature.

Measurement: The pressure of the vapor in equilibrium with the substance is measured.

Temperature Range: Measurements are repeated at different temperatures to establish the

vapor pressure curve.

Determination of n-Octanol/Water Partition Coefficient
(OECD Guideline 107 - Shake Flask Method)

Preparation: A solution of Zineb is prepared in either n-octanol or water.

Partitioning: A volume of this solution is placed in a flask with the other immiscible solvent

(water or n-octanol, respectively). The flask is shaken to facilitate the partitioning of Zineb

between the two phases until equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Analysis: The concentration of Zineb in both the n-octanol and water phases is determined

by a suitable analytical method.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of

Zineb in the n-octanol phase to its concentration in the water phase. The result is typically

expressed as log Kow.
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Method: A gas pycnometer is a suitable instrument for determining the density of a powdered

solid like Zineb.

Principle: The volume of a known mass of the powder is determined by measuring the

volume of an inert gas (e.g., helium) displaced by the sample.

Procedure: A weighed sample of Zineb is placed in the sample chamber of the pycnometer.

The chamber is then pressurized with the inert gas. The gas is allowed to expand into a

reference chamber of known volume, and the resulting pressure drop is measured.

Calculation: The volume of the sample is calculated from the pressure change, and the

density is then determined by dividing the mass of the sample by its volume.

Signaling Pathway Interactions
Zineb's fungicidal activity and potential toxicity are linked to its interaction with various cellular

components and signaling pathways. The following diagrams illustrate some of these key

interactions.
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Caption: Zinc-Sensing Receptor (GPR39) Signaling Pathway.
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Caption: Nrf2-Keap1 Pathway and Oxidative Stress Response.
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Caption: Proposed Mechanism of Zineb-Induced Microtubule Disruption.
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This technical guide provides a detailed compilation of the physical and chemical properties of

Zineb, standardized experimental protocols for their measurement, and an overview of its

known interactions with critical cellular signaling pathways. The provided data and

methodologies are essential for researchers and professionals involved in the study of

fungicides, drug development, and environmental science, facilitating a deeper understanding

of Zineb's behavior and biological impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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